1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(4-ethoxyphenyl)-(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N5O3S/c1-3-16-23-21-26(24-16)20(28)18(30-21)17(13-5-7-15(8-6-13)29-4-2)25-11-9-14(10-12-25)19(22)27/h5-8,14,17,28H,3-4,9-12H2,1-2H3,(H2,22,27)
• InChI Key: YFHMPRVNQPFADD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OCC)N4CCC(CC4)C(=O)N)O
• Molecular Formula: C21H27N5O3S
• Molecular Weight: 429.5 g/mol

Description

1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H27N5O3S and its molecular weight is 429.54. The purity is usually 95%.
BenchChem offers high-quality 1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-Ethoxyphenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research on 1,2,4-triazole derivatives, such as the work by Bektaş et al. (2007), involves the synthesis of novel compounds from various primary amines, leading to molecules with significant antimicrobial properties. This suggests that derivatives of 1,2,4-triazole, which may include structures similar to the compound , can be synthesized for potential use as antimicrobial agents (Bektaş et al., 2007).

Antihypertensive Agents

Compounds with a 1,2,4-triazolo[1,5-alpha]pyrimidine structure, as reported by Bayomi et al. (1999), have shown promising antihypertensive activity. This indicates the potential of structurally related compounds, including 1,2,4-triazol derivatives, in the development of new antihypertensive agents (Bayomi et al., 1999).

Antimicrobial and Antifungal Activities

Suresh et al. (2016) explored the synthesis of novel thiazolo[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives, demonstrating significant biological activity against a range of microorganisms. This highlights the potential of compounds with similar structures in antimicrobial and antifungal applications (Suresh et al., 2016).